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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Chloropinacolone (CAS: 13547-

70-1), a key chemical intermediate in the pharmaceutical and agrochemical industries. This

document consolidates essential information on its chemical and physical properties, safety

and handling protocols, spectroscopic data, and detailed experimental procedures. Particular

emphasis is placed on its role as a precursor for triazole compounds, which exhibit a wide

range of biological activities.

Introduction
1-Chloropinacolone, systematically named 1-chloro-3,3-dimethyl-2-butanone, is an α-

haloketone that serves as a versatile building block in organic synthesis.[1] Its structure,

featuring a reactive chlorine atom adjacent to a carbonyl group, makes it a valuable

electrophile for a variety of nucleophilic substitution and condensation reactions.[2] This

reactivity is fundamental to its primary application as an intermediate in the synthesis of

pharmaceuticals, particularly triazole-based antifungal, antiviral, and antibacterial agents, as

well as in the production of pesticides.[3][4][5]
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1-Chloropinacolone is a clear, colorless to slightly yellow liquid at room temperature.[1][5] It is

not miscible with water but is soluble in organic solvents.[1][2] A summary of its key physical

and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Chloropinacolone

Property Value Reference(s)

CAS Number 13547-70-1 [1]

Molecular Formula C₆H₁₁ClO [1]

Molecular Weight 134.60 g/mol [6]

IUPAC Name
1-chloro-3,3-dimethylbutan-2-

one
[7]

Synonyms

1-Chloro-3,3-dimethyl-2-

butanone, Chloromethyl tert-

butyl ketone

[2]

Appearance Clear, slightly yellow liquid [1][5]

Melting Point -13 °C [1][7]

Boiling Point 170-173 °C [1][7]

Density 1.025 g/mL at 25 °C [1]

Flash Point 67 °C (153 °F) [1][7]

Refractive Index (n20/D) 1.442 [1]

Water Solubility Not miscible [1][4]

Vapor Pressure 1.39 mmHg at 25 °C [1]

InChI
InChI=1S/C6H11ClO/c1-

6(2,3)5(8)4-7/h4H2,1-3H3
[2]

InChIKey
ULSAJQMHTGKPIY-

UHFFFAOYSA-N
[2]

SMILES CC(C)(C)C(=O)CCl [2]
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Spectroscopic Data
The structural characterization of 1-Chloropinacolone is supported by various spectroscopic

techniques. The key data are summarized in the following tables.

Table 2: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift
(ppm)

Multiplicity Integration Assignment Reference(s)

4.410 Singlet 2H -CH₂Cl [8]

1.221 Singlet 9H -C(CH₃)₃ [8]

Table 3: ¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

~205-220 C=O (Ketone)

~40-45 -CH₂Cl

~25-35 -C(CH₃)₃

~20-30 -C(CH₃)₃

(Note: Specific literature values for ¹³C NMR were not available in the search results. The

provided ranges are typical for the assigned carbon environments.)

Table 4: IR Spectral Data (Liquid Film)
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Wavenumber (cm⁻¹) Intensity Assignment

~1715-1740 Strong C=O Stretch (Ketone)

~2870-2970 Medium-Strong C-H Stretch (Alkyl)

~1465 Medium C-H Bend (CH₂)

~1370 Medium C-H Bend (CH₃)

~600-800 Medium-Strong C-Cl Stretch

(Note: A specific peak list for the IR spectrum was not available. The provided ranges are

characteristic absorptions for the functional groups present in the molecule.)

Table 5: Mass Spectrometry Data (Electron Ionization)

m/z Relative Intensity Possible Fragment Reference(s)

134 1.1%
[M]⁺ (Molecular ion,

³⁵Cl)
[8]

136 -
[M+2]⁺ (Isotope peak,

³⁷Cl)

85 37.2% [M - CH₂Cl]⁺ [8]

57 100%
[C(CH₃)₃]⁺ (tert-butyl

cation)
[8]

41 43.3% [C₃H₅]⁺ [8]

Synthesis and Experimental Protocols
1-Chloropinacolone is typically synthesized via the direct chlorination of its precursor,

pinacolone.[9] Industrial production often utilizes chlorine gas in a methanol solvent at low

temperatures to minimize the formation of di- and tri-chlorinated byproducts.[9] For laboratory-

scale synthesis, sulfuryl chloride in an inert solvent is a common and effective chlorinating

agent.
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General Laboratory Synthesis of 1-Chloropinacolone
from Pinacolone
This protocol is a representative method for the α-chlorination of a ketone and can be adapted

for the synthesis of 1-Chloropinacolone.

Reaction Scheme:
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Reactants

Products

Pinacolone

1-ChloropinacoloneSO₂Cl₂
(Sulfuryl Chloride)

Inert Solvent
(e.g., CH₂Cl₂ or CCl₄)

SO₂

HCl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve Pinacolone
in inert solvent

Add Sulfuryl Chloride
dropwise

Stir at Room Temperature
(Monitor by TLC/GC)

Quench and Wash
(H₂O, NaHCO₃, Brine)

Separate Organic Layer

Dry over Na₂SO₄

Filter and Concentrate
(Rotary Evaporator)

Purify by
Vacuum Distillation

Characterize Product
(NMR, IR, MS)

 

1-Chloropinacolone

Nucleophilic
Substitution

1,2,4-Triazole

Triazole Intermediate

Further Synthetic Steps
(e.g., reduction, coupling)

Active Pharmaceutical Ingredient
(e.g., Triazole Fungicide)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b081408?utm_src=pdf-custom-synthesis
https://www.benchchem.com/synthesis/pse-4b28d052b6754287be514e3944644805
https://patents.google.com/patent/CN113087604A/en
https://patents.google.com/patent/CN113087604A/en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloropinacolone
https://www.chemicalbook.com/SpectrumEN_22591-21-5_13CNMR.htm
https://www.chem.ucalgary.ca/courses/350/Carey5th/Ch13/ch13-ir-4-fg.html
http://www.orgsyn.org/demo.aspx?prep=CV1P0462
https://www.guidechem.com/question/how-can-we-improve-the-product-id119363.html
https://www.organic-chemistry.org/synthesis/C1Cl/chlorocarbonylcompounds.shtm
https://www.researchgate.net/publication/354154363_Solvent-free_Preparation_of_aa-Dichloroketones_with_Sulfuryl_Chloride
https://www.benchchem.com/product/b081408#1-chloropinacolone-cas-number-13547-70-1
https://www.benchchem.com/product/b081408#1-chloropinacolone-cas-number-13547-70-1
https://www.benchchem.com/product/b081408#1-chloropinacolone-cas-number-13547-70-1
https://www.benchchem.com/product/b081408#1-chloropinacolone-cas-number-13547-70-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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